Cas no 1545218-00-5 (5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile)

• Product Name: 5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile
• CAS No: 1545218-00-5
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5977627
• PubChem ID: 79839885
• Update Time: 2025-05-22

5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile
• EN300-1274163
• 1545218-00-5
• AKOS018398637
• 5-[(3-methoxy-2-methylpropyl)amino]pyridine-2-carbonitrile

• Inchi： 1S/C11H15N3O/c1-9(8-15-2)6-13-11-4-3-10(5-12)14-7-11/h3-4,7,9,13H,6,8H2,1-2H3
• InChI Key： IJFBALAISFFJJO-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CNC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.9Ų

Additional information on 5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile

Comprehensive Overview of 5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile (CAS No. 1545218-00-5)

5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile (CAS No. 1545218-00-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine-2-carbonitrile core and 3-methoxy-2-methylpropyl side chain, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for nitrile-containing compounds like 5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile has surged due to their versatility in synthetic chemistry. These compounds are frequently used as intermediates in the synthesis of more complex molecules, including heterocyclic pharmaceuticals and agrochemicals. The presence of the carbonitrile group enhances the compound's reactivity, making it a valuable building block for cross-coupling reactions and other transformative processes.

One of the key reasons behind the growing interest in 1545218-00-5 is its potential role in addressing contemporary health challenges. For instance, researchers are investigating its applicability in the development of kinase inhibitors, which are crucial in the treatment of various diseases, including cancer and inflammatory disorders. The compound's methoxy and methyl substituents may influence its pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug design.

From an industrial perspective, 5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile is also being studied for its potential use in material science. Its molecular structure could contribute to the development of advanced organic electronic materials, such as those used in OLEDs or sensors. The compound's ability to form stable complexes with metals and other organic molecules makes it a candidate for innovative applications in nanotechnology and catalysis.

Environmental and safety considerations are paramount when working with nitrile-based compounds. While 1545218-00-5 is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure workplace safety. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to mitigate any potential risks associated with its use.

The synthesis of 5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile typically involves multi-step organic reactions, including amination and cyanation processes. Recent advancements in green chemistry have led to the development of more sustainable methods for producing such compounds, reducing the reliance on toxic reagents and minimizing waste generation. These innovations align with the global push toward eco-friendly chemical synthesis.

In the context of drug discovery, 1545218-00-5 has been the subject of numerous structure-activity relationship (SAR) studies. By modifying its functional groups, scientists aim to optimize its biological activity and reduce off-target effects. Such efforts are critical in the race to develop next-generation therapeutics for complex diseases, including neurodegenerative disorders and infectious diseases.

The commercial availability of 5-(3-methoxy-2-methylpropyl)aminopyridine-2-carbonitrile has made it accessible to a broader range of researchers and institutions. Suppliers often provide high-purity grades of the compound, ensuring consistency and reliability for experimental use. This accessibility has accelerated its adoption in both academic and industrial settings, fostering collaboration and innovation across disciplines.

Looking ahead, the future of 1545218-00-5 appears promising, with ongoing research exploring its untapped potential. As the scientific community continues to uncover new applications and refine its synthesis, this compound is poised to play a pivotal role in advancing chemical biology and pharmaceutical sciences. Its versatility and unique properties make it a valuable asset in the quest for novel solutions to some of the world's most pressing challenges.